1-(3-methoxyphenyl)-N-(2-(3-methylisoxazol-5-yl)ethyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-(3-methoxyphenyl)-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C18H21N3O4/c1-12-8-16(25-20-12)6-7-19-18(23)13-9-17(22)21(11-13)14-4-3-5-15(10-14)24-2/h3-5,8,10,13H,6-7,9,11H2,1-2H3,(H,19,23)
• InChI Key: YMYGRHCFMHKERC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CCNC(=O)C2CC(=O)N(C2)C3=CC(=CC=C3)OC
• Molecular Formula: C18H21N3O4
• Molecular Weight: 343.4 g/mol

Description

1-(3-methoxyphenyl)-N-(2-(3-methylisoxazol-5-yl)ethyl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C18H21N3O4 and its molecular weight is 343.383. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

One area of research has involved the synthesis and characterization of new chemical entities. For instance, studies have focused on the synthesis of novel compounds through various chemical reactions, including the creation of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, highlighting techniques that could potentially apply to the synthesis and characterization of 1-(3-methoxyphenyl)-N-(2-(3-methylisoxazol-5-yl)ethyl)-5-oxopyrrolidine-3-carboxamide (Hassan, Hafez, & Osman, 2014). Additionally, the use of X-ray powder diffraction for characterizing compounds offers a method for analyzing the structural properties of synthesized compounds, potentially applicable to our compound of interest (Wang, Suo, Zhang, Hou, & Li, 2017).

Antimicrobial and Antiprotozoal Applications

The exploration of antimicrobial and antiprotozoal activities represents another significant area of research. Novel compounds derived from chemical synthesis have been evaluated for their antimicrobial properties, offering a potential application area for this compound. For example, new pyrido[1',2':2,3][1,2,4]triazolo[1,5-c]quinazolines and thiazolo[3',2':2,3][1,2,4]triazolo[1,5-a]pyridines were synthesized and screened for antimicrobial activity, suggesting a pathway for assessing the antimicrobial potential of our compound (El‐Kazak & Ibrahim, 2013).

Cytotoxicity and Anticancer Research

Research into the cytotoxicity of new chemical entities against various cancer cell lines is another significant application. The development of pyrazolo[1,5-a]pyrimidines and their evaluation for in vitro cytotoxic activity against different cancer cell lines could guide the evaluation of this compound for potential anticancer properties (Hassan, Hafez, Osman, & Ali, 2015).